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Compound of Interest

Compound Name: sEH inhibitor-19

Cat. No.: B15609498 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Given the pharmacological activity of soluble epoxide hydrolase (sEH) inhibitors, it is imperative

to handle and dispose of sEH inhibitor-19 as a hazardous chemical waste. The following

guidelines provide a comprehensive, step-by-step procedure for its safe disposal.

Chemical and Physical Properties
While specific data for sEH inhibitor-19 is not readily available, the properties of a closely

related and potent sEH inhibitor, TPPU, are summarized below to provide a general

understanding of the characteristics of this class of compounds.
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Property Data (for TPPU)

Chemical Name
N-[1-(1-oxopropyl)-4-piperidinyl]-N'-[4-

(trifluoromethoxy)phenyl)-urea

CAS Registry Number 1222780-33-7

Molecular Formula C₁₆H₂₀F₃N₃O₃

Molecular Weight 359.3 g/mol

Appearance Crystalline solid

Solubility

Soluble in ethanol, DMSO, and dimethyl

formamide (DMF). Sparingly soluble in aqueous

buffers.

Hazard Classification

Presumed hazardous. GHS classifications for

similar compounds include Acute toxicity, oral

(Danger) and Hazardous to the aquatic

environment.

Disposal Protocol
The disposal of sEH inhibitor-19 must comply with all local, state, and federal regulations for

hazardous waste. The following protocol outlines the necessary steps to ensure safe handling

and disposal.

Step 1: Personal Protective Equipment (PPE) Before handling sEH inhibitor-19, ensure that

appropriate personal protective equipment is worn. This includes:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A laboratory coat

Step 2: Waste Segregation Designate a specific, clearly labeled container for sEH inhibitor-19
waste. This container should be made of a material compatible with the chemical and any
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solvents used. Do not mix sEH inhibitor-19 waste with other chemical waste streams unless

compatibility has been verified.

Step 3: Container Labeling The waste container must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "sEH inhibitor-19"

The concentration of the waste material

The date the waste was first added to the container

The specific hazards associated with the chemical (e.g., "Toxic if swallowed," "Harmful to

aquatic life")

Step 4: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area within the laboratory.

The container must be kept securely closed at all times, except when adding waste.

Ensure the storage area is well-ventilated and away from heat sources or incompatible

chemicals.

Step 5: Disposal Request Once the waste container is full or has reached the designated

accumulation time limit set by your institution, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not attempt to dispose of sEH inhibitor-19 down the drain or in the regular

trash.

Step 6: Decontamination Thoroughly decontaminate any laboratory equipment that has come

into contact with sEH inhibitor-19. This includes glassware, spatulas, and work surfaces. The

cleaning residue should be collected as hazardous waste.

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of sEH inhibitor-19.

Start: sEH inhibitor-19 Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a designated
waste container?

Prepare a new, properly
labeled hazardous waste container

No

Transfer waste to the
designated container

Yes

Securely close the container

Store in a designated Satellite
Accumulation Area

Is the container full or has the
accumulation time limit been reached?

Contact Environmental Health & Safety
(EHS) for pickup and disposal

Yes

Continue to accumulate waste
in the designated container

No

End: Waste has been
safely disposed of
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of sEH inhibitor-19.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of sEH inhibitor-19, thereby protecting themselves, their colleagues, and the

environment. the environment.

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of sEH
inhibitor-19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609498#seh-inhibitor-19-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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